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Compound of Interest

Compound Name:
2'-Deoxyadenosine monohydrate-

15N5

Cat. No.: B15558546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 2'-Deoxyadenosine
monohydrate-15N5, focusing on its molecular weight. This document includes a detailed

comparison of the molecular weights of related compounds, a hypothetical experimental

protocol for molecular weight determination, and visual representations of relevant biological

pathways and experimental workflows.

Data Presentation: Molecular Weight Summary
The following table summarizes the molecular weights of 2'-Deoxyadenosine and its related

forms.
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Compound Chemical Formula Molecular Weight ( g/mol )

2'-Deoxyadenosine C₁₀H₁₃N₅O₃ 251.24[1][2]

2'-Deoxyadenosine

Monohydrate
C₁₀H₁₃N₅O₃·H₂O 269.26[3][4][5][6]

2'-Deoxyadenosine-15N5 C₁₀H₁₃¹⁵N₅O₃ 256.21[7][8]

2'-Deoxyadenosine

Monohydrate-15N5
C₁₀H₁₃¹⁵N₅O₃·H₂O 274.22[9][10][11]

Water H₂O 18.015[12][13]

Experimental Protocols: Molecular Weight
Determination by Mass Spectrometry
The precise determination of the molecular weight of isotopically labeled compounds such as

2'-Deoxyadenosine monohydrate-15N5 is crucial for its application in research. Mass

spectrometry is the gold standard for this purpose, offering high accuracy and sensitivity. Below

is a detailed, representative protocol for determining the molecular weight of this compound

using Electrospray Ionization-Quadrupole Time-of-Flight (ESI-QTOF) Mass Spectrometry.

Objective: To accurately determine the molecular weight of 2'-Deoxyadenosine monohydrate-
15N5.

Materials and Reagents:

2'-Deoxyadenosine monohydrate-15N5 sample

HPLC-grade methanol

HPLC-grade water

Formic acid (for mass spectrometry)

Calibrant solution (e.g., sodium trifluoroacetate)

Autosampler vials with inserts
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Micropipettes and sterile, nuclease-free tips

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

ESI-QTOF Mass Spectrometer

Procedure:

Sample Preparation:

1. Prepare a stock solution of 2'-Deoxyadenosine monohydrate-15N5 in a 50:50 (v/v)

mixture of HPLC-grade methanol and water to a final concentration of 1 mg/mL.

2. From the stock solution, prepare a working solution of 10 µg/mL by diluting with the same

solvent mixture.

3. To a 100 µL aliquot of the working solution, add 0.1 µL of formic acid to aid in protonation

during electrospray ionization.

4. Transfer the final solution to an autosampler vial.

Instrument Setup and Calibration:

1. Set up the HPLC system for direct infusion into the mass spectrometer.

2. Calibrate the mass spectrometer using a standard calibrant solution according to the

manufacturer's instructions to ensure high mass accuracy.

3. Set the ESI source parameters:

Ionization Mode: Positive

Capillary Voltage: 3.5 kV

Nebulizer Pressure: 30 psi

Drying Gas Flow: 8 L/min
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Drying Gas Temperature: 325 °C

4. Set the mass spectrometer parameters:

Mass Range: 100-500 m/z

Acquisition Rate: 1 spectrum/second

Data Acquisition:

1. Inject the prepared sample solution into the mass spectrometer.

2. Acquire data for a sufficient duration to obtain a stable signal and a high-resolution mass

spectrum.

Data Analysis:

1. Process the acquired raw data using the instrument's software.

2. Identify the peak corresponding to the protonated molecule of 2'-Deoxyadenosine-15N5,

[M+H]⁺.

3. The software will calculate the monoisotopic mass from the m/z value of this peak. The

expected m/z for the anhydrous [M+H]⁺ ion would be approximately 257.1.

4. Confirm the presence of the 15N5 isotope pattern in the mass spectrum.

Mandatory Visualization
Signaling Pathway
2'-Deoxyadenosine, as a deoxyribonucleoside, can influence cellular processes through

pathways related to adenosine signaling. Adenosine receptors are G protein-coupled receptors

that, upon activation, can modulate the activity of adenylyl cyclase, leading to changes in

intracellular cyclic AMP (cAMP) levels.
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2'-Deoxyadenosine/Adenosine Signaling Pathway

Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the molecular weight of 2'-Deoxyadenosine monohydrate-15N5.
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Workflow for Molecular Weight Determination
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Experimental Workflow for Molecular Weight Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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